Cas no 1822341-39-8 (Methyl 2-amino-2-(1-methoxycyclopentyl)acetate)

• Product Name: Methyl 2-amino-2-(1-methoxycyclopentyl)acetate
• CAS No: 1822341-39-8
• MF: C₉H₁₇NO₃
• MW: 187.236182928085
• CID: 6567501
• PubChem ID: 139026586
• Update Time: 2025-08-05

Methyl 2-amino-2-(1-methoxycyclopentyl)acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-2-(1-methoxycyclopentyl)acetate
• EN300-6229766
• 1822341-39-8
• Methyl 2-amino-2-(1-methoxycyclopentyl)acetate

• Inchi： 1S/C9H17NO3/c1-12-8(11)7(10)9(13-2)5-3-4-6-9/h7H,3-6,10H2,1-2H3
• InChI Key： UQBRUPBWPCWUKU-UHFFFAOYSA-N
• SMILES： O(C)C1(C(C(=O)OC)N)CCCC1

Computed Properties

• Exact Mass: 187.12084340g/mol
• Monoisotopic Mass: 187.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 61.6Ų

Additional information on Methyl 2-amino-2-(1-methoxycyclopentyl)acetate

Professional Introduction to Methyl 2-amino-2-(1-methoxycyclopentyl)acetate (CAS No. 1822341-39-8)

Methyl 2-amino-2-(1-methoxycyclopentyl)acetate, identified by its CAS number 1822341-39-8, is a compound of significant interest in the field of chemical and biomedical research. This compound belongs to a class of molecules that exhibit structural features conducive to various pharmacological applications. The presence of both amino and methoxycyclopentyl functional groups makes it a versatile intermediate in the synthesis of more complex molecules, particularly in the realm of drug development.

The molecular structure of Methyl 2-amino-2-(1-methoxycyclopentyl)acetate consists of a cyclopentyl ring substituted with a methoxy group and an acetic acid derivative linked to an amino group. This configuration suggests potential interactions with biological targets, making it a candidate for further investigation in medicinal chemistry. The compound's solubility profile and stability under various conditions are also critical factors that influence its utility in synthetic and pharmaceutical processes.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with neurological disorders. The amino group in Methyl 2-amino-2-(1-methoxycyclopentyl)acetate is particularly noteworthy, as it can serve as a binding moiety for enzymes and receptors involved in neurotransmitter systems. Preliminary studies have suggested that derivatives of this compound may have potential applications in the treatment of conditions such as depression, anxiety, and cognitive impairment.

The methoxycyclopentyl moiety adds an additional layer of complexity to the compound's behavior, influencing its metabolic pathways and potential side effects. Research into the pharmacokinetics of this class of compounds has shown that the cyclopentyl ring can enhance bioavailability while reducing toxicity, making it an attractive scaffold for drug design. Recent advances in computational chemistry have enabled researchers to predict the binding affinities and interactions of Methyl 2-amino-2-(1-methoxycyclopentyl)acetate with various biological targets, providing valuable insights into its potential therapeutic applications.

One of the most exciting areas of research involving Methyl 2-amino-2-(1-methoxycyclopentyl)acetate is its role as a precursor in the synthesis of more complex molecules. For instance, researchers have explored its use in the preparation of analogs of known drugs that exhibit improved efficacy or reduced side effects. The flexibility of the cyclopentyl ring allows for modifications at multiple positions, enabling the creation of a diverse library of compounds for high-throughput screening.

The synthetic pathways for Methyl 2-amino-2-(1-methoxycyclopentyl)acetate have been optimized to ensure high yields and purity, making it a practical choice for industrial-scale production. Modern synthetic techniques, such as catalytic hydrogenation and asymmetric synthesis, have been employed to introduce specific stereocenters into the molecule. These advancements have not only improved the efficiency of production but also allowed for greater control over the chemical properties of the final product.

In conclusion, Methyl 2-amino-2-(1-methoxycyclopentyl)acetate (CAS No. 1822341-39-8) is a compound with significant potential in the field of chemical and biomedical research. Its unique structural features make it a valuable intermediate in drug development, with applications ranging from treating neurological disorders to creating novel therapeutic agents. As research continues to uncover new ways to utilize this compound, its importance in pharmaceutical innovation is likely to grow.